Cas no 2171708-62-4 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid
• CAS No: 2171708-62-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6568370
• PubChem ID: 165446152
• Update Time: 2025-06-09

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid
• EN300-1494699
• 2171708-62-4
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}pentanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-8-17(25(30)31)15-27-24(29)23(13-14-33-2)28-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZTUHNLYYQHZCPG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CCC)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid (CAS: 2171708-62-4)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid (CAS: 2171708-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzymatic pathways.

One of the key findings in the latest research is the role of this compound in facilitating the synthesis of modified peptides with enhanced stability and bioavailability. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the methoxybutanamidomethyl moiety allows for precise control over the peptide assembly process, making it a valuable tool in solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop peptide-based inhibitors for diseases such as cancer and neurodegenerative disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid in inhibiting the activity of proteases involved in tumor progression. The study highlighted the compound's ability to form stable interactions with the active sites of these enzymes, thereby blocking their function. This discovery opens new avenues for the development of targeted cancer therapies with reduced side effects.

Another area of interest is the compound's potential in drug delivery systems. Due to its amphiphilic nature, it can be incorporated into nanocarriers to improve the solubility and delivery of hydrophobic drugs. Recent experiments have shown that conjugates of this compound with anticancer agents exhibit improved pharmacokinetic profiles and enhanced tumor accumulation, as reported in a 2023 study in Advanced Drug Delivery Reviews.

Despite these promising advancements, challenges remain in optimizing the synthesis and scalability of this compound. Researchers are actively investigating greener and more efficient synthetic routes to meet the growing demand for high-purity batches. Additionally, further in vivo studies are needed to fully elucidate its safety and efficacy profiles.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}pentanoic acid (CAS: 2171708-62-4) represents a versatile and valuable building block in modern pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies continually uncovering new potentials. The compound's unique properties and broad utility underscore its importance in the development of next-generation therapeutics.